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SETOSUSIN SETOSUSIN
Brand Name: Vulcanchem
CAS No.: 182926-45-0
VCID: VC0063008
InChI: InChI=1S/C29H38O8/c1-15-9-10-20-26(7,29(15)14-28(24(33)37-29)23(32)16(2)17(3)35-28)12-11-19-25(5,6)36-22(31)13-21(27(19,20)8)34-18(4)30/h9,19-21H,10-14H2,1-8H3/t19-,20-,21-,26+,27-,28-,29-/m1/s1
SMILES: CC1=CCC2C(C13CC4(C(=O)C(=C(O4)C)C)C(=O)O3)(CCC5C2(C(CC(=O)OC5(C)C)OC(=O)C)C)C
Molecular Formula: C29H38O8
Molecular Weight: 514.615

SETOSUSIN

CAS No.: 182926-45-0

Main Products

VCID: VC0063008

Molecular Formula: C29H38O8

Molecular Weight: 514.615

SETOSUSIN - 182926-45-0

CAS No. 182926-45-0
Product Name SETOSUSIN
Molecular Formula C29H38O8
Molecular Weight 514.615
Standard InChI InChI=1S/C29H38O8/c1-15-9-10-20-26(7,29(15)14-28(24(33)37-29)23(32)16(2)17(3)35-28)12-11-19-25(5,6)36-22(31)13-21(27(19,20)8)34-18(4)30/h9,19-21H,10-14H2,1-8H3/t19-,20-,21-,26+,27-,28-,29-/m1/s1
Standard InChIKey SAYCZGIAVNNJNU-AKNVYCFDSA-N
SMILES CC1=CCC2C(C13CC4(C(=O)C(=C(O4)C)C)C(=O)O3)(CCC5C2(C(CC(=O)OC5(C)C)OC(=O)C)C)C
Synonyms SETOSUSIN
PubChem Compound 118856066
Last Modified Nov 11 2021
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